2-{[3-(1,3-benzodioxol-5-yl)-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl]carbonyl}benzene-1,3-diol

• IUPAC Name: [3-(1,3-benzodioxol-5-yl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl]-(2,6-dihydroxyphenyl)methanone
• InChI: InChI=1S/C20H17N3O5/c24-14-2-1-3-15(25)18(14)20(26)23-7-6-13-12(9-23)19(22-21-13)11-4-5-16-17(8-11)28-10-27-16/h1-5,8,24-25H,6-7,9-10H2,(H,21,22)
• InChI Key: YOCYWTOVIIHEAP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NN=C2C3=CC4=C(C=C3)OCO4)C(=O)C5=C(C=CC=C5O)O
• Molecular Formula: C20H17N3O5
• Molecular Weight: 379.4 g/mol

Description

The compound contains several functional groups including a benzodioxole, a pyrazolopyridine, and a benzene-1,3-diol (or resorcinol) moiety. The benzodioxole functional group is a heterocyclic compound and is found in a variety of bioactive compounds. The pyrazolopyridine group is a fused ring system that is present in a variety of pharmacologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple ring systems. The benzodioxole and pyrazolopyridine moieties are both aromatic and would contribute to the overall stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzodioxole and pyrazolopyridine groups. For instance, the benzodioxole moiety can participate in various reactions such as methylenation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the benzodioxole group could potentially increase the compound’s lipophilicity, which could influence its absorption and distribution in the body.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Compounds containing a benzodioxole moiety have been found to exhibit a broad spectrum of biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. It’s important to note that while some compounds containing a benzodioxole moiety have been associated with therapeutic effects, others have been associated with toxicity.